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Introduction
Isopropyl citrate, also known as citric acid isopropyl ester, is a mixture of the mono-, di-, and

triisopropyl esters of citric acid.[1][2] It is synthesized by esterifying citric acid with isopropanol,

a process that renders the citrate molecule soluble in fats and oils.[1] While not typically

employed as a primary solvent in extraction protocols, its unique properties as a sequestrant,

antioxidant, and emulsifier make it a valuable additive in various chemical and pharmaceutical

processes.[1][3]

This document provides comprehensive application notes on the physicochemical properties

and safety protocols for isopropyl citrate. It also explores its potential role as an ancillary agent

in extraction workflows. Given the absence of established protocols for using isopropyl citrate

as an extraction solvent, a detailed protocol for the solvent extraction of a related compound,

citric acid, is provided as a representative example of a liquid-liquid extraction process.

Physicochemical Properties of Isopropyl Citrate
Isopropyl citrate is a versatile compound with properties that are valuable in various industrial

applications.[3] It is generally recognized as safe (GRAS) for use in many consumer products.

[2] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Isopropyl Citrate
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Property Value Source

Synonyms
Citric Acid Isopropyl Ester,

Isopropyl Citrate Mixture
[2][4]

CAS Number 39413-05-3 [2]

Molecular Formula
C₉H₁₄O₇ (for Triisopropyl

Citrate)
[1]

Molecular Weight
234.20 g/mol (for Triisopropyl

Citrate)
[1]

Appearance

Viscous, colorless to pale

yellow syrup or liquid; may

crystallize upon standing.

[1][2]

Odor Mild, fruity [5]

Solubility

Soluble in organic solvents;

limited solubility in water.

Miscible with oils.

[5][6]

Primary Functions

Sequestrant, Antioxidant,

Emulsifier, Plasticizer, Acidity

Regulator.

[1][3]

Safety and Handling Protocols
Proper handling of isopropyl citrate is essential to ensure laboratory safety. The following

protocols are summarized from available Safety Data Sheets (SDS).

Table 2: Safety and Handling Guidelines for Isopropyl Citrate
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Aspect Guideline Source(s)

Personal Protective Equipment

(PPE)

Wear tightly fitting safety

goggles with side-shields

(conforming to EN 166 or

NIOSH standards). Handle

with chemical-impermeable

gloves (inspected prior to use).

Wear fire/flame resistant and

impervious clothing.

[3][4]

Handling

Use in a well-ventilated place.

Avoid formation of dust and

aerosols. Use non-sparking

tools and prevent fire caused

by electrostatic discharge.

Avoid contact with skin and

eyes.

[3][4]

First Aid: Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately.

[3][4]

First Aid: Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor if irritation

persists.

[3][4]

First Aid: Eye Contact

Rinse with pure water for at

least 15 minutes. Consult a

doctor.

[3]

First Aid: Ingestion Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

[3]
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doctor or Poison Control

Center immediately.

Spill and Leakage

Avoid dust formation. Ensure

adequate ventilation. Remove

all sources of ignition.

Evacuate personnel to safe

areas. Prevent further spillage

if safe to do so. Do not let the

chemical enter drains.

[3][4]

Potential Application of Isopropyl Citrate in
Extraction Processes
While not a primary extraction solvent, the function of isopropyl citrate as a sequestrant and

antioxidant can be leveraged in extraction protocols to enhance the stability and purity of the

target analyte.[1] Metal ions present in raw materials or introduced during processing can

catalyze oxidative degradation of sensitive compounds. Isopropyl citrate can chelate these

metal ions, thereby preventing degradation and improving the overall quality of the extract.[1]
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Figure 1: Logical workflow for using Isopropyl Citrate as a sequestrant in an extraction
process.

Exemplar Protocol: Solvent Extraction of Citric Acid
The following is a detailed protocol for the liquid-liquid extraction of citric acid from an aqueous

solution. This protocol is adapted from the study by Araújo et al. (2017) and serves as a

representative example of a robust extraction methodology for a related carboxylic acid.[7] This

process is NOT for using isopropyl citrate as a solvent but illustrates a typical workflow in the

field.

Objective
To extract citric acid from a synthetic aqueous solution using an organic solvent system

composed of an extractant, a modifier, and a diluent.
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Materials and Reagents
Aqueous Phase: 10% w/v (100 g/L) solution of anhydrous citric acid in deionized water.

Organic Phase Components:

Extractant: Alamine® 336 (>95% tertiary amine).

Modifier: Tridecanol (Exxal™ 13).

Diluent: Aliphatic hydrocarbon solvent (e.g., Escaid™ 110).

Equipment:

Separatory funnels or mechanically agitated extraction vessel.

Magnetic stirrer and stir bars or mechanical agitator.

pH meter.

Analytical balance.

Centrifuge (optional, for enhancing phase separation).

Titration apparatus or HPLC for citric acid quantification.

Experimental Workflow Diagram
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Figure 2: Experimental workflow for the solvent extraction of citric acid.
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Step-by-Step Procedure
Preparation of Organic Phase: Prepare the organic solvent mixture by dissolving the desired

concentrations of Alamine® 336 (extractant) and Tridecanol (modifier) in the aliphatic diluent.

For example, a 30% w/v Alamine® 336 and 10% w/v Tridecanol solution.

Phase Contact: In a separatory funnel, combine equal volumes of the 10% w/v citric acid

aqueous solution and the prepared organic phase (Aqueous/Organic ratio = 1/1).

Extraction: Agitate the mixture vigorously for a predetermined contact time (e.g., 10 minutes)

at a constant speed (e.g., 400 rpm) and controlled room temperature (e.g., 28 ± 2°C).

Phase Separation: Allow the phases to separate by gravity. If emulsions form, centrifugation

can be used to facilitate a clean separation.

Sample Collection: Carefully separate the two phases. The upper phase will be the organic

extract (loaded with citric acid) and the lower phase will be the aqueous raffinate (depleted of

citric acid).

Analysis: Determine the concentration of citric acid in both the initial aqueous phase and the

raffinate using a suitable analytical method, such as titration with a standardized NaOH

solution or HPLC.

Calculation of Efficiency: Calculate the percentage of citric acid extraction (E%) using the

following formula:

E% = [(C_initial - C_final) / C_initial] * 100

Where:

C_initial is the initial concentration of citric acid in the aqueous phase.

C_final is the final concentration of citric acid in the aqueous raffinate.

Quantitative Data from Exemplar Study
The efficiency of citric acid extraction is highly dependent on the composition of the organic

phase. The following table summarizes key findings from the study by Araújo et al. (2017).
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Table 3: Citric Acid Extraction Efficiency with Varying Organic Phase Compositions

Extractant
(Alamine®
336) Conc. (%
w/v)

Modifier
(Tridecanol)
Conc. (% w/v)

Diluent
Contact Time
(min)

Extraction
Efficiency (%)

0 10 Escaid™ 110 10 0.9

10 10 Escaid™ 110 10 ~60

20 10 Escaid™ 110 10 ~78

30 10 Escaid™ 110 10 ~87

40 10 Escaid™ 110 10 ~92

50 10 Escaid™ 110 10 ~95

30 2 Escaid™ 110 10 79

30 20 Escaid™ 110 10 87

Data adapted from Araújo, E., et al. (2017). Solvent Extraction of Citric Acid with Different

Organic Phases. Advances in Chemical Engineering and Science, 7, 304-324.[7]

Conclusion
Isopropyl citrate is a functional additive with valuable properties as a sequestrant and

antioxidant, which can be beneficial in maintaining the integrity of target molecules during

processing. It is not, however, used as a primary extraction solvent. The provided safety and

handling protocols should be strictly followed. For researchers interested in liquid-liquid

extraction of polar compounds like carboxylic acids, the exemplar protocol for citric acid

extraction demonstrates a robust and effective methodology, highlighting the importance of

optimizing the organic solvent system to achieve high efficiency.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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